Cas no 53439-80-8 ((6-aminopyridin-3-yl)-phenylmethanone)

(6-aminopyridin-3-yl)-phenylmethanone structure
53439-80-8 structure
Product Name:(6-aminopyridin-3-yl)-phenylmethanone
CAS No:53439-80-8
MF:C12H10N2O
MW:198.22060251236
CID:1582389
PubChem ID:13015392
Update Time:2025-04-21

(6-aminopyridin-3-yl)-phenylmethanone Chemical and Physical Properties

Names and Identifiers

    • (6-aminopyridin-3-yl)-phenylmethanone
    • (6-amino-pyridin-3-yl)-phenyl-methanone
    • 2-amino-5-benzoylpyridine
    • AGN-PC-00KGXX
    • SureCN7474312
    • (2-AMINO-5-PYRIDINYL)PHENYL-METHANONE
    • (2‐AMINO‐5‐PYRIDINYL)PHENYL‐METHANONE
    • SCHEMBL7474312
    • MFCD12756480
    • (6-Aminopyridin-3-yl)(phenyl)methanone
    • AKOS006346590
    • LFMKBFXGJISSID-UHFFFAOYSA-N
    • 53439-80-8
    • DTXSID80515248
    • Inchi: 1S/C12H10N2O/c13-11-7-6-10(8-14-11)12(15)9-4-2-1-3-5-9/h1-8H,(H2,13,14)
    • InChI Key: LFMKBFXGJISSID-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC(=CC=1)N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 198.079312947g/mol
  • Monoisotopic Mass: 198.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 56Ų
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent